Cas no 72156-66-2 (Tert-butyl N-[1-[(1-hydrazinyl-1-oxo-3-phenylpropan-2-yl)amino]-3-(1h-indol-3-yl)-1-oxopropan-2-yl]carbamate)

• Product name: Tert-butyl N-[1-[(1-hydrazinyl-1-oxo-3-phenylpropan-2-yl)amino]-3-(1h-indol-3-yl)-1-oxopropan-2-yl]carbamate
• CAS No: 72156-66-2
• MF: C₂₅H₃₁N₅O₄
• MW: 465.54474
• CID: 976946
• PubChem ID: 317472

Tert-butyl N-[1-[(1-hydrazinyl-1-oxo-3-phenylpropan-2-yl)amino]-3-(1h-indol-3-yl)-1-oxopropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[1-[(1-hydrazinyl-1-oxo-3-phenylpropan-2-yl)amino]-3-(1h-indol-3-yl)-1-oxopropan-2-yl]carbamate
• AC1L7W2D
• AG-G-83724
• CTK5D5643
• NSC249283
• NSC-249283
• TERT-BUTYL N-[1-[[1-(HYDRAZINECARBONYL)-2-PHENYL-ETHYL]CARBAMOYL]-2-(1H-INDOL-3-YL)ETHYL]CARBAMATE
• DTXSID90312068
• 72156-66-2
• DS-012468

• Inchi： InChI=1S/C25H31N5O4/c1-25(2,3)34-24(33)29-21(14-17-15-27-19-12-8-7-11-18(17)19)22(31)28-20(23(32)30-26)13-16-9-5-4-6-10-16/h4-12,15,20-21,27H,13-14,26H2,1-3H3,(H,28,31)(H,29,33)(H,30,32)
• InChI Key： SLXMQERYTLTDTG-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)NC(CC3=CC=CC=C3)C(=O)NN

Computed Properties

• Exact Mass: 465.23783
• Monoisotopic Mass: 465.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.249
• Boiling Point: 813.2°C at 760 mmHg
• Flash Point: 445.6°C
• Refractive Index: 1.616
• PSA: 138.34